Cas no 97132-05-3 (1-(3-Amino-5,6-dichloropyrazin-2-yl)prop-2-en-1-one)

• Product Name: 1-(3-Amino-5,6-dichloropyrazin-2-yl)prop-2-en-1-one
• CAS No: 97132-05-3
• MF: C₇H₅Cl₂N₃O
• MW: 218.040098905563
• CID: 2103400
• Update Time: 2023-08-03

1-(3-Amino-5,6-dichloropyrazin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-5,6-dichloro-2-pyrazinyl)-2-Propen-1-one
• 1-(3-Amino-5,6-dichloropyrazin-2-yl)prop-2-en-1-one

• Inchi： 1S/C7H5Cl2N3O/c1-2-3(13)4-7(10)12-6(9)5(8)11-4/h2H,1H2,(H2,10,12)
• InChI Key： RGWLLVXPKXIKSS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(C=C)=O)=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 68.9